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Compound of Interest

Compound Name: Ganoderenic acid ¢

Cat. No.: B10820508

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and experimental characterization of Ganoderenic acid C, a triterpenoid found in the
medicinal mushroom Ganoderma lucidum.

Chemical Structure and Properties

Ganoderenic acid C is a lanostane-type triterpenoid, a class of complex natural products
known for their diverse biological activities. The definitive structure of Ganoderenic acid C was
elucidated by Komoda et al. in 1985. It is characterized by a tetracyclic core with a carboxylic
acid side chain.

IUPAC Name: (20E)-3[3,78,15a-trihnydroxy-11,23-dioxo-lanosta-8,20(22)-dien-26-oic acid
Chemical Formula: C3oH4207

Molecular Weight: 514.65 g/mol

Key Structural Features:

e Alanostane tetracyclic scaffold.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10820508?utm_src=pdf-interest
https://www.benchchem.com/product/b10820508?utm_src=pdf-body
https://www.benchchem.com/product/b10820508?utm_src=pdf-body
https://www.benchchem.com/product/b10820508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Hydroxyl groups at positions C-3, C-7, and C-15.

Ketone groups at positions C-11 and C-23.

A carboxylic acid group at C-26.

Double bonds at C-8 and C-20(22).

Check Availability & Pricing

The following table summarizes the key physicochemical properties of Ganoderenic acid C.

Property Value Reference
Molecular Formula C30H4207 [1]
Molecular Weight 514.65 g/mol [1]
(20E)-3pB,7B,150-trihydroxy-
IUPAC Name 11,23-dioxo-lanosta-8,20(22)-
dien-26-oic acid
CAS Number 100665-42-7
PubChem CID 10346401 [1]

Spectroscopic Data for Structural Elucidation

The structure of Ganoderenic acid C was determined through a combination of spectroscopic

techniques, including Infrared (IR) spectroscopy, Mass Spectrometry (MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy

The IR spectrum of Ganoderenic acid C reveals the presence of key functional groups. The

spectral region between 1500 cm~* and 1800 cm~1 is particularly useful for distinguishing

different types of ganoderic acids due to the characteristic absorptions of carbonyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Ganoderenic acid C. The APCI mass spectra of related compounds often show peaks
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corresponding to [M-nH20 + H]* and a characteristic loss of 130 Da due to cleavage of the a,[3-
bond in the side chain when a carbonyl group is present at C-23.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH-NMR and 8C-NMR spectroscopy are crucial for determining the detailed connectivity and
stereochemistry of the molecule. Although a complete, assigned NMR dataset for
Ganoderenic acid C is not readily available in a single public source, data for similar
ganoderic and ganoderenic acids have been published, allowing for structural comparisons.[3]

[4]

Experimental Protocols

The isolation and structural elucidation of Ganoderenic acid C involve a multi-step process, as
originally described by Komoda et al. (1985) and further elaborated in subsequent studies on
related compounds.

Isolation of Ganoderenic Acid C

» Extraction: The dried and powdered fruiting bodies of Ganoderma lucidum are extracted with
a suitable organic solvent, such as methanol or ethanol.

e Solvent Partitioning: The crude extract is then partitioned between different immiscible
solvents (e.g., ethyl acetate and water) to separate compounds based on their polarity. The
triterpenoid fraction is typically found in the less polar organic layer.

o Chromatography: The triterpenoid-rich fraction is subjected to multiple rounds of column
chromatography.

o Silica Gel Chromatography: Initial separation is often performed on a silica gel column
using a gradient of solvents with increasing polarity (e.g., a mixture of chloroform and
methanol).

o Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Further
purification is achieved using RP-HPLC on a C18 column with a mobile phase typically
consisting of a mixture of acetonitrile and acidified water (e.g., with acetic or formic acid).

[3]
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Structure Elucidation

e Spectroscopic Analysis: The purified compound is subjected to a suite of spectroscopic
analyses:

o Infrared (IR) Spectroscopy: To identify the presence of functional groups like hydroxyls,

carbonyls, and carboxylic acids.

o Mass Spectrometry (MS): To determine the molecular weight and obtain information about
the molecular formula and fragmentation patterns.

o 'H-NMR and 3C-NMR Spectroscopy: To determine the carbon-hydrogen framework and
the connectivity of the atoms. Advanced 2D-NMR techniques like COSY, HSQC, and
HMBC are used to establish detailed structural assignments.

o Chemical Derivatization: In some cases, chemical reactions, such as methylation of the
carboxylic acid group, are performed to aid in structural confirmation.

Quantitative Biological Activity

Ganoderenic acid C has been reported to exhibit cytotoxic activity against certain cancer cell
lines. The available quantitative data is summarized in the table below.

Cell Line Activity Type Value (ICso) Reference

H460 Cytotoxicity 93 uM

Signaling Pathways

While the specific signaling pathways modulated by Ganoderenic acid C have not been
extensively studied, research on the broader class of ganoderic acids suggests potential
involvement in several key cellular signaling cascades. Ganoderic acids have been shown to
affect pathways such as TGF-/Smad, MAPK, JAK/STAT, and NF-kB, which are critical in
inflammation, cell proliferation, and apoptosis.[5][6][7] Further research is needed to elucidate
the precise molecular targets and mechanisms of action of Ganoderenic acid C.

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for the isolation and structural elucidation
of Ganoderenic acid C.
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Workflow for the isolation and structural elucidation of Ganoderenic acid C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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